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Compound of Interest

Compound Name: 4-Penten-1-OL

Cat. No.: B013828

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and storage
precautions for 4-Penten-1-ol (CAS No. 821-09-0). The information herein is intended to
support laboratory safety protocols and promote the responsible use of this chemical in
research and development settings.

Chemical and Physical Properties

4-Penten-1-ol is a colorless liquid with a pungent odor.[1][2] It is recognized for its utility as a
versatile building block in organic synthesis, particularly in the production of flavors, fragrances,
and pharmaceutical intermediates.[1][3] A summary of its key physical and chemical properties
is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Penten-1-ol
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Property Value Reference(s)
Molecular Formula CsH100 [4115][6]

Molecular Weight 86.13 g/mol [1105161[7]
Appearance Clear, colorless liquid [51[8]

Boiling Point 134-137 °C [L][4161[7I[e[10][11]
Density 0.834 g/mL at 25 °C [1][41[6][7][10][11]

_ 43°C/109.4 °F - 118.4 °F
Flash Point [7191[12]
(closed cup)

Water Solubility 57 g/L at 25 °C [4]
Vapor Pressure 3.06 mmHg [5][8]
Refractive Index n20/D 1.429 (lit.) [L1[7][10][11]

Hazard Identification and Safety Precautions

4-Penten-1-ol is classified as a flammable liquid and vapor.[3][5][13] The primary hazards are
associated with its flammability and its potential to form explosive peroxides upon storage and
concentration.

GHS Hazard Statements:
e H226: Flammable liquid and vapor.[5][13][14]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
safety data sheets. Key preventative measures include:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[13][14]

o P233: Keep container tightly closed.[13][14]

e P240: Ground and bond container and receiving equipment.[13][14]
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P241: Use explosion-proof electrical/ventilating/lighting equipment.[13][14]

P242: Use non-sparking tools.[13][14]

P243: Take action to prevent static discharges.[13][14]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[13][14]

Peroxide Formation

4-Penten-1-ol is classified as a Class B or Group B peroxide-forming chemical.[4][15] This
means it can form explosive peroxides when concentrated, for instance, during distillation or
evaporation.[13] It is crucial to monitor for the presence of peroxides, especially in opened
containers and before any concentration steps.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling 4-Penten-1-ol to
minimize exposure risk.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Reference(s)

Tightly fitting safety goggles or
Eye/Face Protection a face shield. Conforming to [31[13]
EN166 (EU) or NIOSH (US).

Wear appropriate protective
gloves and clothing to prevent

Skin Protection skin exposure. Fire/flame [B1[12][13]
resistant and impervious

clothing is recommended.

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an

) ) organic vapor cartridge (e.qg.,

Respiratory Protection [B1[12][13]

Type ABEK as per EN14387).
Follow OSHA respirator
regulations (29 CFR 1910.134)

or European Standard EN 149.

Handling and Storage
Safe Handling Procedures

Handle in a well-ventilated place, preferably within a chemical fume hood.[13]

Avoid contact with skin and eyes.[13]

Keep away from all sources of ignition, including heat, sparks, and open flames.[3][13]

Use non-sparking tools and take precautionary measures against static discharge.[3][12][13]
Ground and bond all containers and transfer equipment.[3][13]

Do not distill to dryness; always leave a residual amount of liquid.[4]

Containers that have been opened should be dated and periodically tested for peroxides.[5]
[16]
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Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][13]

Keep away from heat, sparks, and flame.[3]

Store away from oxidizing agents and other incompatible materials.[3][12]

For long-term storage, some sources recommend refrigeration at 2-8°C.[7]

Stock solutions may be stored at -20°C for one month or -80°C for six months.[3]

Containers should be dated upon receipt and upon opening to track storage duration.[5][16]

Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures for 4-Penten-1-ol Exposure
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Exposure Route First Aid Procedure Reference(s)

Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [O1[13]
artificial respiration. Seek

immediate medical attention.

Take off immediately all
contaminated clothing. Wash
i off with soap and plenty of
Skin Contact _ [3][13]
water for at least 15 minutes.
Seek medical attention if

irritation persists.

Rinse with pure water for at
least 15 minutes, also under

Eye Contact ) ) ] [31[13]
the eyelids. Seek immediate

medical attention.

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion , [3][13]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[3][13] Water spray may be used to cool closed containers.[3]

» Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[3] Containers may explode when heated.[3]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][13]
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Accidental Release Measures

For a flammabile liquid like 4-Penten-1-ol, the primary response is to control ignition sources,
contain the spill, and absorb the material for proper disposal. Neutralization is generally not the
recommended procedure for this type of chemical.

o Personal Precautions: Evacuate personnel to a safe area.[13] Ensure adequate ventilation.
[13] Remove all sources of ignition.[13] Avoid breathing vapors, mist, or gas.[13] Wear
appropriate personal protective equipment.[13]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[13]

o Containment and Cleaning Up: Contain the spill using an inert absorbent material such as
vermiculite, sand, or earth.[9][10] Collect the absorbed material using non-sparking tools and
place it in a suitable, closed container for disposal.[9][13]
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Assess Spill Size and Risk
(> 4L is a major spill)

Y
Major Spill

Evacuate Area

Alert Supervisor
Call Emergency Services

Large / High Risk Small / Low Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

Control Ignition Sources
(Turn off equipment, no sparks)

'

Ensure Adequate Ventilation

:

Contain Spill with
Inert Absorbent Material

:

Absorb Spilled Liquid

:

Collect Contaminated Material
(Use non-sparking tools)

l

Place in Labeled, Sealed Container
for Hazardous Waste Disposal

:

Decontaminate Spill Area
with Soap and Water

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Penten-1-ol spill.
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Toxicity and Stability
Toxicity Information

While 4-Penten-1-ol is noted for its potential use as a biobased solvent due to its low toxicity
and biodegradability, comprehensive quantitative toxicity data is not readily available in many
standard safety data sheets.[3] Most sources state that no acute toxicity information is
available for the product.[12] It is primarily considered an irritant to the skin and respiratory
system.[4]

Stability and Reactivity

e Reactivity: No information on specific hazardous reactions under normal processing is widely
reported.[3]

e Chemical Stability: Stable under recommended storage conditions.
» Conditions to Avoid: Heat, flames, and sparks.[3]
e Incompatible Materials: Strong oxidizing agents.[3]

e Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide (CO)
and carbon dioxide (CO2).[3]

Experimental Protocols
Protocol for Peroxide Detection

Regular testing for peroxides is critical for the safe handling of 4-Penten-1-ol, especially for
containers that have been opened and stored for some time, or before any distillation or
concentration procedure.

Frequency of Testing:
e Opened Containers: Test every 6 to 12 months.[4][5][13]
» Before Use: Always test before distilling or evaporating.[5][16]

Method 1: Peroxide Test Strips (Recommended)
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This method is preferred for its sensitivity, ease of use, and safety.[4][16]

o Obtain Materials: Use commercially available peroxide test strips suitable for organic
solvents (e.g., EMQuant® Peroxide Test Strips).[16]

e Procedure: a. Following the manufacturer's instructions, dip the test strip into the 4-Penten-
1-ol sample for the specified duration. b. Remove the strip and wait for the color to develop.
c. Compare the color of the strip to the color chart provided with the kit to determine the
peroxide concentration in parts per million (ppm).

« Interpretation and Action:
o < 25 ppm: Considered safe for general use.[4]
o 25 -100 ppm: Use with caution. Not recommended for distillation or concentration.[4]

o > 100 ppm: High hazard. Avoid handling the container. Contact your institution's
Environmental Health & Safety (EHS) office for disposal.[4]

o Documentation: Record the test date and results directly on the container's label.[5][16]
Method 2: Potassium lodide Test
This is a qualitative or semi-quantitative method.

o Prepare Reagent: Prepare a fresh, saturated solution of potassium iodide (KI) in glacial
acetic acid.

e Procedure: a. In a clean, dry test tube, add 1-3 mL of the 4-Penten-1-ol sample. b. Add an
equal volume of the freshly prepared Kl/acetic acid solution. c. Shake the mixture.

e Interpretation:
o No color change: Peroxides are not detected.
o Yellow color: Indicates the presence of a low concentration of peroxides.

o Brown color: Indicates a high concentration of peroxides.[17]
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e Documentation: Record the test date and results on the container's label.

Protocol for Quenching Peroxides

This procedure should only be performed by trained personnel in a controlled laboratory
setting, behind a safety shield, and with appropriate PPE. This protocol is for reducing low
levels of peroxides in solvents that are to be purified. Do not attempt to treat solvents with
visible crystals or high peroxide concentrations (>100 ppm). Contact EHS for disposal of high-
hazard containers.

e Prepare Quenching Solution: Prepare a fresh solution of acidic ferrous sulfate. Dissolve 6 g
of ferrous sulfate heptahydrate (FeSOa-7H20) in 11 mL of water, and carefully add 0.6 mL of
concentrated sulfuric acid.[18]

e Procedure: a. Place the 4-Penten-1-ol containing peroxides in a suitable flask equipped with
a stirrer, in a chemical fume hood. b. For each 1 liter of the solvent, add the freshly prepared
acidic ferrous sulfate solution.[18] c. Stir the mixture vigorously. The peroxides will be
reduced by the ferrous ions. d. Continue stirring until the solvent no longer gives a positive
test for peroxides using one of the methods described in Protocol 7.1. This usually takes only
a few minutes.[18]

o Work-up: a. Separate the aqueous layer from the organic solvent. b. Wash the solvent with
water to remove any residual salts and acid. c. Dry the solvent over a suitable drying agent
(e.g., anhydrous magnesium sulfate).

o Disposal: The aqueous waste containing ferrous and ferric salts should be disposed of as
hazardous waste according to institutional guidelines.
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Hierarchy of Controls for 4-Penten-1-ol

Elimination
(Most Effective)

Use a safer alternative chemical?

Substitution

Use a less flammable or
non-peroxide forming solvent?

Engineering Controls

Work in a chemical fume hood.
Use explosion-proof equipment.

Administrative Controls

Implement SOPs.
Provide safety training.
Date and test containers.

Personal Protective Equipment
(Least Effective)

Wear gloves, goggles, lab coat,
and respirator as needed.

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with 4-Penten-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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